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Compound of Interest

Compound Name: 2-Heptadecanone

Cat. No.: B131142 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety protocols, operational plans,

and disposal procedures for handling 2-Heptadecanone. Adherence to these guidelines is

critical for minimizing exposure risks and ensuring a safe and compliant laboratory

environment.

Hazard Overview and Personal Protective Equipment
(PPE)
While 2-Heptadecanone is not classified as a hazardous substance under the OSHA 2012

Hazard Communication Standard, it is imperative to handle it with the caution accorded to all

laboratory chemicals.[1] Direct contact with the skin and eyes should be avoided, and

inhalation of dust or vapors should be minimized.[2][3]

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Standard/Material Purpose

Eye Protection

Safety glasses with

side shields or safety

goggles

ANSI Z87.1 certified /

EN 166

To protect eyes from

splashes or dust.[1][2]

Hand Protection
Chemical-resistant

gloves

Nitrile, Neoprene, or

PVC

To prevent skin

contact.[1][3]

Body Protection Laboratory coat
Standard cotton or

synthetic blend

To protect clothing

and skin from spills.[1]

[3]

Respiratory Protection

Not generally required

under normal use with

adequate ventilation.

N/A

Recommended if

generating dust or

aerosols in a poorly

ventilated area.[1][3]

Quantitative Data Summary
Occupational exposure limits for 2-Heptadecanone have not been established by major

regulatory agencies such as OSHA, NIOSH, or ACGIH.[4][5][6][7]

Data Point Value Source

OSHA PEL Not Established [5]

NIOSH REL Not Established [6][7]

ACGIH TLV Not Established [4]

Flash Point 80 °C (176 °F) [8]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2-Heptadecanone is essential to minimize exposure and

prevent contamination.
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1. Preparation:

Ensure a clean and well-ventilated work area, preferably within a chemical fume hood if

there is a potential for generating dust or aerosols.

Assemble all necessary equipment and reagents before handling the chemical.

Don the appropriate PPE as outlined in the table above.

2. Handling:

Avoid direct contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use only non-sparking tools, especially when working with larger quantities, to prevent

ignition sources.[9]

Keep the container tightly closed when not in use and store it in a cool, dry place.[3]

3. Cleanup:

In case of a small spill, sweep up the solid material, taking care to avoid raising dust, and

place it in a suitable, labeled container for disposal.[3]

Ventilate the area of the spill and wash the spill site after the material pickup is complete.[3]

Remove and properly dispose of contaminated PPE.

Thoroughly wash hands with soap and water after handling.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek medical

attention.[3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention.[2][3]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[2][3]

Disposal Plan
Proper disposal of 2-Heptadecanone and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Characterization:

The first step is to determine if the 2-Heptadecanone waste is considered hazardous under

federal, state, and local regulations. This is the responsibility of the waste generator.

Consult your institution's Environmental Health and Safety (EHS) department for guidance

on waste characterization.

2. Non-Hazardous Disposal (if applicable):
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Even if characterized as non-hazardous, do not dispose of 2-Heptadecanone down the

drain.[10]

Follow your institution's specific guidelines for the disposal of non-hazardous chemical

waste.

3. Hazardous Disposal:

If the waste is determined to be hazardous (e.g., due to contamination with other hazardous

materials), it must be handled and disposed of in accordance with all applicable hazardous

waste regulations.

Label the waste container clearly with "Hazardous Waste," the full chemical name, and any

relevant hazard warnings.[10]

Store hazardous waste in a designated, secure area.

Arrange for pickup and disposal by a licensed hazardous waste hauler to a permitted

treatment, storage, and disposal facility (TSDF). Your EHS department will typically manage

this process.[10]

4. Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected and disposed of as chemical waste.

Follow institutional guidelines for the disposal of empty chemical containers.

Experimental Workflow Visualization
The following diagram illustrates the key decision points and steps for the safe handling and

disposal of 2-Heptadecanone.
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Safe Handling and Disposal Workflow for 2-Heptadecanone

Preparation

Don Appropriate PPE

Proceed

Handling in Ventilated Area

Proceed

Cleanup of Work Area

After Use

Waste Characterization

Generate Waste

Hazardous Waste?

Determine

Consult EHS for GuidanceFollow Hazardous Waste Disposal Protocol

Yes

Follow Non-Hazardous Chemical Waste Protocol

No

Document Disposal

Complete Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Heptadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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